3-Dimethylamino-4'-methoxyacrylophenone

• IUPAC Name: 3-(dimethylamino)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C12H15NO2/c1-13(2)9-8-12(14)10-4-6-11(15-3)7-5-10/h4-9H,1-3H3
• InChI Key: FXNAUCNJLHEGGF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID40352292
• Molecular Weight: 205.25 g/mol
• CAS RN: 18096-70-3

Description

3-Dimethylamino-4'-methoxyacrylophenone is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Steroid Analogs

3-Dimethylamino-4'-methoxyacrylophenone has been used in the synthesis of steroid compounds and related substances. It serves as a key ingredient in synthesizing steroid analogs that lack an AB ring, which are of interest in steroid chemistry (Nazarov & Zavyalov, 1956).

Evaluation in Cancer Research

This compound has been evaluated for its activity against P388 lymphocytic leukemia in mice. While showing potent in vitro activity against P388 cells, in vivo studies revealed little activity against this form of leukemia (Dimmock et al., 1987).

Environmental Analysis

In environmental chemistry, 3-Dimethylamino-4'-methoxyacrylophenone is part of the analysis of UV filters in water. It's included in methodologies for determining concentrations of UV filters like benzophenone-3 in clean water sources (Díaz-Cruz et al., 2012).

Antifungal Agent Synthesis

This compound is also involved in the synthesis of novel vanillin-chalcones and their derivatives, which have shown potential as antifungal agents. These synthesized compounds have exhibited moderate to high activities against various fungal species (Illicachi et al., 2017).

Use in Laser Dyes

3-Dimethylamino-4'-methoxyacrylophenone has applications in laser dye technology, offering specific benefits in terms of emission shifts and tuning the lasing frequency in solutions (Wolfbeis, 1978).

Studies in Fluorescence Behavior

Its derivatives have been studied for anomalous fluorescence behavior, specifically in solvent- or structure-induced switching between various excited states (Ormson et al., 1994).

Development of Adsorption Resins

The compound has been used in the synthesis of tertiary amine-functionalized adsorption resins for the removal of benzophenone-4 from water, demonstrating its relevance in environmental clean-up applications (Zhou et al., 2018).

Synthesis routes and methods

Procedure details

A mixture of 25 g. of p-methoxyacetophenone and 25 ml. of dimethylformamide dimethylacetal is refluxed for 9 hours. Evaporation gives an oil which crystallized on the addition of hexane. Recrystallization from methylene chloride and hexane gives the desired compound, m.p. 92°-95° C.